Cas no 1805650-76-3 (2-Chloromethyl-4-cyano-6-fluorophenylacetic acid)

• Product Name: 2-Chloromethyl-4-cyano-6-fluorophenylacetic acid
• CAS No: 1805650-76-3
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 4981416
• Update Time: 2025-05-23

2-Chloromethyl-4-cyano-6-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-cyano-6-fluorophenylacetic acid

• Inchi： 1S/C10H7ClFNO2/c11-4-7-1-6(5-13)2-9(12)8(7)3-10(14)15/h1-2H,3-4H2,(H,14,15)
• InChI Key： FSBXMGXDZLJYNS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloromethyl-4-cyano-6-fluorophenylacetic acid

Recent Advances in the Application of 2-Chloromethyl-4-cyano-6-fluorophenylacetic Acid (CAS: 1805650-76-3) in Medicinal Chemistry

The compound 2-Chloromethyl-4-cyano-6-fluorophenylacetic acid (CAS: 1805650-76-3) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of small molecule inhibitors targeting inflammatory and oncogenic pathways. Recent studies have highlighted its utility in the construction of potent kinase inhibitors, with a focus on its role as a versatile building block for the introduction of fluorinated and cyano-substituted aromatic moieties into drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of JAK3 kinase inhibitors, where the chloromethyl group served as a crucial handle for further functionalization. The resulting compounds showed improved selectivity profiles compared to previous generations of inhibitors, with IC50 values in the low nanomolar range against JAK3 while maintaining >100-fold selectivity over other JAK family members.

In parallel research, the fluorophenylacetic acid core of this compound has been exploited for the development of novel NSAID derivatives with reduced gastrointestinal side effects. The presence of both fluorine and cyano groups at the 4- and 6-positions of the aromatic ring was found to significantly influence the compounds' COX-2 selectivity and metabolic stability, as reported in a recent Bioorganic & Medicinal Chemistry Letters publication.

The synthetic versatility of 1805650-76-3 has been further demonstrated in the construction of PROTAC molecules targeting estrogen receptor alpha (ERα). Researchers at a major pharmaceutical company utilized this compound as the starting material for the development of ERα degraders with improved pharmacokinetic properties, as detailed in a recent patent application (WO2023187654). The chloromethyl group proved particularly valuable for conjugation with E3 ligase ligands via click chemistry approaches.

Recent ADMET studies of derivatives containing this scaffold have revealed favorable drug-like properties, including good membrane permeability and moderate plasma protein binding. However, researchers note that the acidic nature of the phenylacetic acid moiety may require prodrug strategies for optimal oral bioavailability in certain applications, as discussed in a 2024 review in Drug Discovery Today.

Emerging applications in radiopharmaceuticals have also been reported, with the fluorine atom serving as a potential site for 18F-labeling. A preclinical study demonstrated the utility of 1805650-76-3 derivatives as PET tracers for imaging tumor-associated inflammation, showing promising results in murine models of colorectal cancer (European Journal of Nuclear Medicine and Molecular Imaging, 2023).

As research continues, the unique combination of reactive groups (chloromethyl, cyano, and carboxylic acid) in this compound positions it as a valuable scaffold for medicinal chemistry exploration. Current challenges include optimizing synthetic routes for large-scale production and further investigating structure-activity relationships of derivatives in various therapeutic contexts.